Cas no 1495939-91-7 (Thiophene, 2-[[1-(bromomethyl)cyclobutyl]methyl]-)

• Product Name: Thiophene, 2-[[1-(bromomethyl)cyclobutyl]methyl]-
• CAS No: 1495939-91-7
• MF: C₁₀H₁₃BrS
• MW: 245.179220914841
• CID: 5281963
• Update Time: 2025-07-02

Thiophene, 2-[[1-(bromomethyl)cyclobutyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Thiophene, 2-[[1-(bromomethyl)cyclobutyl]methyl]-
• 2-((1-(Bromomethyl)cyclobutyl)methyl)thiophene

• Inchi： 1S/C10H13BrS/c11-8-10(4-2-5-10)7-9-3-1-6-12-9/h1,3,6H,2,4-5,7-8H2
• InChI Key： BWLQYHKBSMYNGV-UHFFFAOYSA-N
• SMILES： C1(CC2(CBr)CCC2)SC=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on Thiophene, 2-[[1-(bromomethyl)cyclobutyl]methyl]-

Thiophene, 2-[[1-(bromomethyl)cyclobutyl]methyl]- (CAS No. 1495939-91-7): A Comprehensive Overview

Thiophene, 2-[[1-(bromomethyl)cyclobutyl]methyl]-, identified by its CAS number CAS No. 1495939-91-7, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound belongs to the thiophene family, which is renowned for its versatile applications in medicinal chemistry and material science. The unique structural features of this molecule, particularly the presence of a 1-(bromomethyl)cyclobutyl moiety, make it a valuable intermediate in the synthesis of more complex molecules.

The< strong>1-(bromomethyl)cyclobutyl group introduces a reactive site that can be utilized for further functionalization, enabling the development of novel pharmacophores. This reactivity has been leveraged in various synthetic pathways to create derivatives with enhanced biological activity. The compound's structure also suggests potential applications in the development of agrochemicals and specialty chemicals, where thiophene-based compounds are increasingly being explored.

In recent years, there has been a growing interest in thiophene derivatives due to their demonstrated efficacy in pharmaceutical applications. The< strong>2-[[1-(bromomethyl)cyclobutyl]methyl]-thiophene structure has been studied for its potential as a precursor in the synthesis of drugs targeting various therapeutic areas. For instance, researchers have investigated its utility in the development of antiviral and anticancer agents. The bromomethyl functionality allows for easy introduction of other pharmacologically relevant groups, making this compound a versatile building block.

The synthesis of< strong>Thiophene, 2-[[1-(bromomethyl)cyclobutyl]methyl]- involves sophisticated organic reactions that highlight the ingenuity of modern synthetic chemistry. One common approach involves the bromination of cyclobutyl derivatives followed by coupling with thiophene moieties. These reactions often require precise control over reaction conditions to ensure high yields and purity. Advances in catalytic systems and green chemistry principles have also contributed to more efficient and environmentally friendly synthetic routes.

The< strong>CAS No. 1495939-91-7 designation ensures that researchers can reliably identify and procure this compound for their studies. Regulatory compliance and quality control are paramount when handling such chemicals, and manufacturers adhere to stringent standards to ensure safety and efficacy. The compound's stability under various conditions is another critical factor that influences its practicality in research and industrial applications.

In academic research, the< strong>1-(bromomethyl)cyclobutyl-substituted thiophene has been employed in various mechanistic studies to understand reaction pathways and develop new synthetic methodologies. These studies not only contribute to the fundamental knowledge of organic chemistry but also provide practical insights for drug discovery efforts. The ability to modify thiophene derivatives at specific positions allows chemists to fine-tune the properties of these molecules, leading to more effective therapeutic agents.

The pharmaceutical industry has shown particular interest in thiophene-based compounds due to their broad spectrum of biological activities. Researchers have synthesized numerous derivatives of< strong>Thiophene, 2-[[1-(bromomethyl)cyclobutyl]methyl]- and evaluated their potential as drug candidates. Some notable findings include its efficacy in inhibiting certain enzymes involved in cancer progression and its ability to modulate neurotransmitter receptors. These properties make it an attractive candidate for further development into novel medications.

The< strong>CAS No. 1495939-91-7 compound also finds applications in material science, where thiophenes are known for their conductive properties. When incorporated into polymers or other materials, they can enhance electrical conductivity or optical characteristics. This has led to innovations in flexible electronics and organic light-emitting diodes (OLEDs). The< strong>1-(bromomethyl)cyclobutyl group can be further functionalized to tailor these properties for specific applications.

The future prospects for< strong>Thiophene, 2-[[1-(bromomethyl)cyclobutyl]methyl]- are promising, with ongoing research exploring new synthetic strategies and applications. Collaborative efforts between academia and industry are likely to drive innovation in this field, leading to the development of next-generation therapeutics and advanced materials. As our understanding of molecular interactions deepens, compounds like this will continue to play a crucial role in addressing global challenges in health and technology.